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Compound of Interest

Compound Name: N-(2-Hydroxypropyl)morpholine

Cat. No.: B043313

For researchers, scientists, and professionals in drug development, precise chemical
identification is paramount. This technical guide provides a detailed overview of the synonyms
and alternative names for the compound N-(2-Hydroxypropyl)morpholine, ensuring clarity
and accuracy in scientific communication and procurement.

IUPAC Name

The systematic and internationally recognized name for this compound according to the
International Union of Pure and Applied Chemistry (IUPAC) is 1-morpholin-4-ylpropan-2-ol[1].

Common Synonyms and Alternative Names

N-(2-Hydroxypropyl)morpholine is known by a variety of names in commercial and scientific
literature. Understanding these different appellations is crucial for conducting comprehensive
literature searches and for identifying the compound from various chemical suppliers.

The most frequently encountered synonyms include:

1-Morpholino-2-propanol[2][3]

1-(4-Morpholinyl)-2-propanol[3]

4-(2-Hydroxypropyl)morpholine[4]

alpha-Methyl-4-morpholineethanol[3][4]
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» N-(B-Hydroxypropyl)morpholine[4]

Additional, less common, but equally valid identifiers include:

(2-Hydroxypropyl)morpholine[5]

1-(4-MORPHOLINO)-2-PROPANOL[5]

1-morpholinopropan-2-ol[5]

1-N-Morpholino-2-propanol[4]

3-Morpholino-2-propanol[5]

4-Morpholineethanol, a-methyl-[4]

Alpha-methyl-4-morpholineethanol[4]

Chemical Identifiers

For unambiguous identification, a set of unique identifiers is assigned to each chemical
substance. These are essential for database searches and regulatory compliance.

Identifier Type Identifier

CAS Registry Number 2109-66-2[2][3][4]1[5][6]
EINECS Number 218-298-8[5]

PubChem CID 97957[2][3]

MDL Number MFCD00023378[2][3][6]

Molecular Information

A summary of the key molecular data for N-(2-Hydroxypropyl)morpholine is presented below.
This information is fundamental for stoichiometric calculations and analytical characterization.
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Property Value

Molecular Formula CT7H15NO2[2][3][4]I5]6]

Molecular Weight 145.20 g/mol [3][5][6]

Canonical SMILES CC(CN1ccoccey)o

inChi InChl=1S/C7H15N0O2/c1-7(9)6-8-2-4-10-5-3-
8/h7,9H,2-6H2,1H3[3][4]

InChiKey YAXQOLYGKLGQKA-UHFFFAOYSA-N[4]

Logical Relationship of Synonyms

The various synonyms for N-(2-Hydroxypropyl)morpholine can be categorized based on their
descriptive nature, highlighting different structural aspects of the molecule. The following
diagram illustrates the logical flow from the core morpholine structure to the specific isomeric
and substituted forms, leading to the different naming conventions.

Combined Nomenclature
Core Structure

Alternative Naming .
alpha-Methyl-4-morpholineethanol
Morpholine N-substitution
N-(2-Hydroxypropyl)morpholine

. Systematic Naming
Substituent
1-Morpholino-2-propanol
Hydroxypropyl

YVY

Click to download full resolution via product page

Caption: Logical relationships of N-(2-Hydroxypropyl)morpholine nomenclature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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